![molecular formula C14H15NO5S2 B2837514 6-methyl-4-((1-((5-methylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one CAS No. 1798512-38-5](/img/structure/B2837514.png)
6-methyl-4-((1-((5-methylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one
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Description
6-methyl-4-((1-((5-methylthiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)-2H-pyran-2-one is a useful research compound. Its molecular formula is C14H15NO5S2 and its molecular weight is 341.4. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
A series of azetidin-2-one based phenyl sulfonyl pyrazoline derivatives were synthesized and evaluated for their antimicrobial activities. These compounds demonstrated significant antibacterial and antifungal effects, suggesting potential for the development of new antimicrobial agents (Shah et al., 2014).
Heterocyclic Compounds Synthesis
Research into heterocyclic compounds featuring sulfonyl groups led to the creation of various derivatives, such as those incorporating pyrimidine and pyrazolo[1,5-a]pyrimidine structures. These efforts aim at synthesizing novel compounds with potential biological activities, showcasing the utility of such motifs in drug discovery and development processes (Yokoyama et al., 1984).
Chemical Synthesis and Characterization
Investigations into the synthesis and characterization of compounds similar to the one have been conducted, focusing on the creation of novel structures with potential pharmacological applications. This includes the synthesis of complex molecules for the exploration of their antimicrobial and possibly antiviral properties (Petrie et al., 1985).
Biological and Antioxidant Activities
Studies have also been conducted on the synthesis of compounds with potential biological activities, including antimicrobial, anticancer, and antioxidant properties. This research underlines the significance of such chemical structures in the development of new therapeutic agents with varied biological activities (Wang et al., 2015).
Molecular Docking Studies
Molecular docking studies have been utilized to predict the interaction between synthesized compounds and biological targets. This approach aids in understanding the potential mechanism of action of new molecules, contributing to the rational design of drugs with enhanced efficacy and specificity (Hafez et al., 2016).
properties
IUPAC Name |
6-methyl-4-[1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl]oxypyran-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO5S2/c1-9-5-11(6-13(16)19-9)20-12-7-15(8-12)22(17,18)14-4-3-10(2)21-14/h3-6,12H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIFXKTUPZSCFJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)N2CC(C2)OC3=CC(=O)OC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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